Cas no 643007-93-6 (N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine)
643007-93-6 structure
Product Name:N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine
CAS No:643007-93-6
MF:C11H13NO2
MW:191.226423025131
CID:1676188
PubChem ID:4719985
Update Time:2025-04-21
N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine
- AC1NG7XR
- SureCN2472951
- CTK5C1056
- MolPort-000-862-159
- STK284065
- AKOS000284989
- AG-G-41207
- MCULE-8353948060
- N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine; AC1NG7XR; SureCN2472951; CTK5C1056; MolPort-000-862-159; STK284065; AKOS000284989; AG-G-41207; MCULE-8353948060;
- CHEMBL4566842
- DTXSID40405959
- (1,3-benzodioxol-5-ylmethyl)cyclopropylamine, AldrichCPR
- (1,3-BENZODIOXOL-5-YLMETHYL)CYCLOPROPYLAMINE
- 643007-93-6
- SCHEMBL2472951
-
- MDL： MFCD07408138
- Inchi： 1S/C11H13NO2/c1-4-10-11(14-7-13-10)5-8(1)6-12-9-2-3-9/h1,4-5,9,12H,2-3,6-7H2
- InChI Key： HROUFMHZMXWOHI-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)CNC1CC1
Computed Properties
- Exact Mass: 191.09500
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 302.2°C at 760 mmHg
- Flash Point: 117.9°C
- Refractive Index: 1.599
- PSA: 30.49000
- LogP: 2.05820
N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
643007-93-6 (N-(1,3-benzodioxol-5-ylmethyl)cyclopropanamine) Related Products
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